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Compound of Interest

Compound Name: p-Tolyl phenylacetate

Cat. No.: B089785 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for p-Tolyl phenylacetate, including operational and disposal plans, to ensure safe

laboratory practices.

Chemical Profile: p-Tolyl phenylacetate is an aromatic ester commonly used in the fragrance

and flavor industry.[1][2] It is a white to off-white crystalline solid with a floral, honey-like odor.[1]

[3][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for p-Tolyl
phenylacetate.
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Property Value Source

CAS Number 101-94-0 [1]

Molecular Formula C₁₅H₁₄O₂ [1][4]

Molecular Weight 226.27 g/mol [1][4]

Melting Point 73.5 - 77.5 °C [1]

Boiling Point 309 - 311 °C [1]

Oral LD50 (rat) > 5000 mg/kg [5][6]

Dermal LD50 (rabbit) > 5000 mg/kg [5][6]

Flash Point > 110 °C (> 230 °F) [6]

Hazard Identification and Personal Protective
Equipment (PPE)
While p-Tolyl phenylacetate is noted for a favorable safety profile, it is crucial to adhere to

standard laboratory safety protocols.[1] Some sources indicate it may be harmful if swallowed.

[5][6]

Primary Hazards:

Ingestion: May be harmful if swallowed.[5][6]

Inhalation: Avoid breathing dust, vapors, mist, or gas.[7]

Skin Contact: Avoid contact with skin.[7]

Eye Contact: Avoid contact with eyes.[7]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye Protection

Use equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[7]

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching the glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.[7]

Body Protection Wear a lab coat.

Respiratory Protection

For nuisance exposures, use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Experimental Protocol: Safe Handling of p-Tolyl
Phenylacetate
This protocol outlines the step-by-step procedure for safely handling p-Tolyl phenylacetate in

a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.

Provide appropriate exhaust ventilation at places where dust is formed.[7]
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Ensure safety shower and eyewash stations are readily accessible.

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

Avoid formation of dust and aerosols.[7]

Weigh and transfer the solid material carefully.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Do not eat, drink, or smoke when using this product.

4. Storage:

Store in a cool, dry place in a tightly sealed container.

Keep away from heat and sources of ignition.[8]

5. Accidental Release Measures:

Spill: In case of a spill, sweep up and shovel the material.[7] Keep in suitable, closed

containers for disposal.[7] Avoid generating dust. Do not let the product enter drains.[7]

Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a

fire.[7] For significant fires, wear a self-contained breathing apparatus if necessary.[7]

6. First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[7]

In Case of Skin Contact: Wash off with soap and plenty of water.[7]

In Case of Eye Contact: Flush eyes with water as a precaution.[7]
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If Swallowed: Never give anything by mouth to an unconscious person.[7] Rinse mouth with

water.[7]

7. Disposal:

Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

Dispose of the container as unused product.[7]

Follow all federal, state, and local environmental regulations.

Chemical Spill Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of p-
Tolyl phenylacetate.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Post-Cleanup

Spill Occurs

Alert others in the area

Evacuate immediate area if necessary

Assess the spill size and risk

Don appropriate PPE

Gather spill kit materials

Contain the spill

Absorb/Sweep up material

Collect waste in a labeled container

Decontaminate the area

Dispose of waste properly

Report the incident

Restock spill kit

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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